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Get Quote

The table below summarizes the available experimental solubility data for (1R)-epi-Ramipril [1].

Property Value / Description

Chemical Name (1R)-epi-Ramipril [1]

CAS Number 104195-90-6 [1]

Molecular Formula C23H32N2O5 [1]

Molecular Weight 416.51 g/mol [1]

Physical Form White to Off-White Solid [1]

Melting Point 45 - 50 °C [1]

Storage Conditions -20°C Freezer, Under inert atmosphere [1]

Soluble In Acetonitrile (Slightly), Aqueous Base (Slightly), Methanol (Slightly) [1]

Experimental Context & Methodology

While a dedicated protocol for 1-epi-ramipril solubility is not available, the following information from

stability studies on its parent drug, Ramipril, provides crucial context for how such experiments are typically
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conducted.

Analytical Method: Stability studies of ramipril often use a stability-indicating HPLC-UV method.
One validated protocol uses a LiChroCART RP-18 column with a mobile phase of acetonitrile and

phosphate buffer (0.035 mol/L, pH = 2.0) at a ratio of 65:35 (v/v). The flow rate is 1.0 mL/min, and
detection is performed at 213 nm [2].

Sample Preparation: In related research, standard solutions of ramipril for HPLC analysis are
typically prepared by dissolving a precise weight (e.g., 10.0 mg) of the compound in a suitable solvent

like methanol and diluting to volume in a 25 mL flask [2]. For a solubility study, this would be adapted
to create saturated solutions in the solvents of interest.

Critical Stability Considerations: Research indicates that ramipril and its related compounds are
unstable and susceptible to hydrolysis and cyclization. Stability is highly dependent on

environmental factors [2]:
Temperature: Higher temperatures significantly accelerate degradation.

Moisture: The compound is vulnerable to humidity and must be protected from moisture.
pH: The molecule is most stable in slightly acidic environments (around pH 5.0) and degrades

in alkaline conditions [3].

The workflow for determining solubility while accounting for stability can be conceptualized as follows:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8538641/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8538641/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8538641/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2628268/
https://www.smolecule.com/products/s839321?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Solubility Assay

Sample Preparation

Environmental Control

Create saturated
solution

HPLC-UV Analysis

Protect from moisture
and heat

Data Quality Check

Ensure no degradation
peaks in chromatogram

Invalid Data

Report Solubility

Valid Data

Click to download full resolution via product page

Key Information Gaps and Limitations

It is important to note the constraints of the available information:
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Qualitative Data: The search results provide only qualitative descriptors (Slightly soluble) for the

solvents listed. No quantitative data (e.g., mg/mL) was found for 1-epi-ramipril specifically [1].
Parent Compound Data: Much of the methodological insight is derived from studies on ramipril, not

the specific isomer 1-epi-ramipril. While they are structurally very similar, their properties are not
identical.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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